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Compound of Interest

Compound Name: 4,4-Dinitropent-1-ene

Cat. No.: B15491660

Physical Properties of 4,4-Dinitropent-1-ene: A
Technical Overview

Disclaimer: Publicly available experimental data on the physical properties (melting point,
boiling point, density) of 4,4-Dinitropent-1-ene is limited. This document provides computed
data for structurally related compounds to offer insights into the expected properties of the
target molecule.

Summary of Physical Properties of Related
Nitroalkenes

Due to the absence of experimentally determined physical properties for 4,4-Dinitropent-1-ene
in readily accessible literature, this section presents computed data for analogous compounds:
(4R)-4-nitropent-1-ene and 4-Methyl-4-nitropent-1-ene. These values are computationally
predicted and should be considered as estimates.
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Molecular . o ]
Compound Molecular . Melting Boiling Density
Weight ( . .
Name Formula Point (°C) Point (°C) (g/mL)
g/mol )
4,4-
Dinitropent-1-  CsHsN20a4 160.13 Not Available Not Available Not Available
ene (Target)
(4R)-4-
nitropent-1- CsHoNO:2 115.13 Not Available Not Available Not Available
ene
4-Methyl-4-
] Not Not Not
nitropent-1- CeH11NO:2 129.16 ) ) )
Available[1] Available[1] Available[1]
ene

Note: The physical properties for 4-Methyl-4-nitropent-1-ene are listed as not available in the
provided synthesis reference.[1]

Experimental Protocols

Detailed experimental protocols for the determination of the melting point, boiling point, and
density of 4,4-Dinitropent-1-ene are not available due to the lack of published experimental
data. Generally, the physical properties of nitro compounds are determined using standard
laboratory techniques.

General Methodologies:

e Melting Point: For solid nitro compounds, the melting point is typically determined using a
melting point apparatus, where a small sample is heated, and the temperature range over
which the substance melts is observed.

e Boiling Point: For liquid nitro compounds, the boiling point can be determined by distillation.
The temperature at which the liquid boils under a specific atmospheric pressure is recorded.
Due to the potential thermal instability of some nitro compounds, distillation might be
performed under reduced pressure.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.chemsynthesis.com/base/chemical-structure-29565.html
https://www.chemsynthesis.com/base/chemical-structure-29565.html
https://www.chemsynthesis.com/base/chemical-structure-29565.html
https://www.chemsynthesis.com/base/chemical-structure-29565.html
https://www.benchchem.com/product/b15491660?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15491660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

o Density: The density of liquid nitro compounds can be measured using a pycnometer or a
digital density meter, which determines the mass of a known volume of the substance at a

specific temperature.

Generalized Synthesis Workflow for Nitroalkenes

As a specific experimental workflow for 4,4-Dinitropent-1-ene is not available, a generalized
synthetic pathway for nitroalkenes is presented below. A common method for synthesizing
nitroalkenes is the Henry reaction (nitroaldol reaction), followed by dehydration.

Step 1: Henry Reaction (Nitroaldol Addition)

Aldehyde/Ketone + Nitroalkane

Base Catalyst Solvent
(e.g., amine, alkoxide) (e.g., THF, EtOH)

'

B-Nitro Alcohol Intermediate

Intermediate from Step 1

Step 2: Dehydration

Dehydrating Agent Solvent
(e.g., Ac20, MsClI) (e.g., CH2Cl2)

Nitroalkene Product

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of nitroalkenes.
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This diagram illustrates a two-step process for synthesizing nitroalkenes. The first step involves
the base-catalyzed reaction of a carbonyl compound with a nitroalkane to form a 3-nitro alcohol
intermediate. The second step is the dehydration of this intermediate to yield the final
nitroalkene product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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